Cas no 60820-94-2 (Olean-12-ene-28,29-dioicacid, 2,23-dihydroxy-3-(b-D-xylopyranosyloxy)-, 29-methyl ester, (2b,3b,4a,20b)-)

• Product Name: Olean-12-ene-28,29-dioicacid, 2,23-dihydroxy-3-(b-D-xylopyranosyloxy)-, 29-methyl ester, (2b,3b,4a,20b)-
• CAS No: 60820-94-2
• MF: C₃₆H₅₆O₁₁
• MW: 664.823252677917
• CID: 503125
• PubChem ID: 441939
• Update Time: 2025-04-19

Olean-12-ene-28,29-dioicacid, 2,23-dihydroxy-3-(b-D-xylopyranosyloxy)-, 29-methyl ester, (2b,3b,4a,20b)- Chemical and Physical Properties

Names and Identifiers

• Olean-12-ene-28,29-dioicacid, 2,23-dihydroxy-3-(b-D-xylopyranosyloxy)-, 29-methyl ester, (2b,3b,4a,20b)-
• Phytolaccoside B
• Olean-12-ene-28,29-dioicacid, 2,23-dihydroxy-3-(b-D-xylopyranosyloxy)-, 29-methyl ester, (2b,3...
• PHYTOLACCOSIDE G
• EsculentosideB
• Phytolaccasaponin G
• (2beta,3beta,4alpha,20beta)-2,23-Dihydroxy-3-(beta-D-xylopyranosyloxy)olean-12-ene-28,29-dioic acid 29-methyl ester
• [ "Phytolaccasaponin G", " Esculentoside B" ]
• 60820-94-2
• 2,23-Dihydroxy-29-methoxy-29-oxo-3-(pentopyranosyloxy)olean-12-en-28-oic acid
• NCGC00384782-01_C36H56O11_2,23-Dihydroxy-29-methoxy-29-oxo-3-(pentopyranosyloxy)olean-12-en-28-oic acid
• AKOS032948745
• 11-hydroxy-9-(hydroxymethyl)-2-methoxycarbonyl-2,6a,6b,9,12a-pentamethyl-10-(3,4,5-trihydroxyoxan-2-yl)oxy-1,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydropicene-4a-carboxylic acid
• NCGC00384782-01
• CHEBI:184089
• DTXSID40866829
• Esculentoside B
• CS-0032204
• C08968
• FS-9596
• CHEMBL258392
• BDBM50231813
• 3-O-beta-D-xylopiranosylphytolaccagenin
• CHEBI:8194
• Q27107907
• NS00093709
• DTXSID401317034
• (2S,4aR,6aR,6aS,6bR,8aR,9R,10R,11S,12aR,14bS)-11-hydroxy-9-(hydroxymethyl)-2-methoxycarbonyl-2,6a,6b,9,12a-pentamethyl-10-[(2S,3R,4S,5R)-3,4,5-trihydroxyoxan-2-yl]oxy-1,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydropicene-4a-carboxylic acid
• AKOS040761708
• Q-100700
• Phytolaccoside B (Esculentoside B)
• HY-N6032
• (2S,4aR,6aS,6bR,8aR,9R,10R,11S,12aR,12bR,14bS)-11-hydroxy-9-(hydroxymethyl)-2-(methoxycarbonyl)-2,6a,6b,9,12a-pentamethyl-10-((2S,3R,4S,5R)-3,4,5-trihydroxy-tetrahydro-2H-pyran-2-yloxy)-1,2,3,4,4a,5,6,6a,6b,7,8,8a,9,10,11,12,12a,12b,13,14b-icosahydropicene-4a-carboxylic acid
• DA-53006

• Inchi： 1S/C36H56O11/c1-31(30(44)45-6)11-13-36(29(42)43)14-12-34(4)19(20(36)15-31)7-8-24-32(2)16-21(38)27(47-28-26(41)25(40)22(39)17-46-28)33(3,18-37)23(32)9-10-35(24,34)5/h7,20-28,37-41H,8-18H2,1-6H3,(H,42,43)/t20-,21-,22+,23+,24+,25-,26+,27-,28-,31-,32-,33-,34+,35+,36-/m0/s1
• InChI Key： SFZVDNKTWPZIJG-ACNZYQHGSA-N
• SMILES： O([C@H]1[C@@H]([C@H]([C@@H](CO1)O)O)O)[C@H]1[C@H](C[C@@]2(C)[C@@H](CC[C@@]3(C)[C@]4(C)CC[C@@]5(C(=O)O)CC[C@@](C(=O)OC)(C)C[C@H]5C4=CC[C@@H]32)[C@]1(C)CO)O

Computed Properties

• Exact Mass: 664.38200
• Monoisotopic Mass: 664.38226260g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 47
• Rotatable Bond Count: 6
• Complexity: 1300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 15
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 183Ų
• XLogP3: 2.4

Experimental Properties

• Color/Form: Powder
• Density: 1.33
• Boiling Point: 779.3±60.0 °C at 760 mmHg
• Flash Point: 237.0±26.4 °C
• Refractive Index: 1.6
• PSA: 183.21000
• LogP: 2.79320
• Vapor Pressure: 0.0±6.1 mmHg at 25°C

Olean-12-ene-28,29-dioicacid, 2,23-dihydroxy-3-(b-D-xylopyranosyloxy)-, 29-methyl ester, (2b,3b,4a,20b)- Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids